1-(1,1-Dimethyl-2-propynyl)-2,2,5,5-tetramethyl-1-aza-2,5-disilacyclopentane

• Molecular Formula: C11H23NSi2
• Molecular Weight: 225.48 g/mol
• IUPAC Name: 2,2,5,5-tetramethyl-1-(2-methylbut-3-yn-2-yl)-1,2,5-azadisilolidine
• InChI: InChI=1S/C11H23NSi2/c1-8-11(2,3)12-13(4,5)9-10-14(12,6)7/h1H,9-10H2,2-7H3
• InChI Key: PBNQAJFBHAFVGD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#C)N1[Si](CC[Si]1(C)C)(C)C

Description

1-(1,1-Dimethyl-2-propynyl)-2,2,5,5-tetramethyl-1-aza-2,5-disilacyclopentane is a useful research compound. Its molecular formula is C11H23NSi2 and its molecular weight is 225.48 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

3-Amino-3-methylbutyne (commercially available as 90% aqueous solution; 16.6 g) was dissolved in dichloromethane (150 ml), dried over sodium sulphate and filtered to give a solution containing 14.9 g of amine. To the stirred solution of amine under an atmosphere of nitrogen at ambient temperature was added dry triethylamine (48.4 ml). 1,2-Bis-(chlorodimethylsilyl)ethane (38.98 g) in dichloromethane (100 ml) was then added dropwise, maintaining the reaction temperature at 15° C. by cooling. The mixture was stirred for 3 hours, the colourless solid, which had formed during the reaction, was filtered from solution and the filtrate was evaporated to give a paste. The paste was extracted into hexane and refiltered. The filtrate was evaporated and the oil obtained was distilled to give 1-(1,1-dimethyl-2-propynyl)-2,2,5,5-tetramethyl-1-aza-2,5-disilacyclopentane, (21.5 g), b.p. 41° C. at 0.06 mm Hg pressure.